Cas no 1261898-53-6 (5-Fluoro-3-(3-fluoro-4-methoxycarbonylphenyl)benzoic acid)

5-Fluoro-3-(3-fluoro-4-methoxycarbonylphenyl)benzoic acid is a fluorinated aromatic carboxylic acid derivative with a methoxycarbonyl substituent, offering versatile utility in synthetic organic chemistry and pharmaceutical intermediates. Its bifunctional structure, featuring both a carboxylic acid and an ester group, enables selective modifications for tailored applications. The presence of fluorine atoms enhances metabolic stability and binding affinity, making it valuable in drug discovery for bioactive molecule development. The compound's high purity and well-defined reactivity profile facilitate precise coupling reactions, such as amide or ester formations. Its structural features also support applications in materials science, particularly in designing advanced polymers or ligands for catalysis.

5-Fluoro-3-(3-fluoro-4-methoxycarbonylphenyl)benzoic acid structure

1261898-53-6 structure

Product Name:5-Fluoro-3-(3-fluoro-4-methoxycarbonylphenyl)benzoic acid

CAS No:1261898-53-6

MF:C₁₅H₁₀F₂O₄

MW:292.234311580658

MDL:MFCD18322135

CID:2762088

PubChem ID:53227965

Update Time:2025-06-07

5-Fluoro-3-(3-fluoro-4-methoxycarbonylphenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

- 5-Fluoro-3-(3-fluoro-4-methoxycarbonylphenyl)benzoic acid, 95%
- DTXSID60691498
- 1261898-53-6
- 3',5-Difluoro-4'-(methoxycarbonyl)-[1,1'-biphenyl]-3-carboxylic acid
- MFCD18322135
- 3',5-Difluoro-4'-(methoxycarbonyl)[1,1'-biphenyl]-3-carboxylic acid
- 5-FLUORO-3-(3-FLUORO-4-METHOXYCARBONYLPHENYL)BENZOIC ACID
- 5-Fluoro-3-(3-fluoro-4-methoxycarbonylphenyl)benzoic acid
- MDL： MFCD18322135
- Inchi： 1S/C15H10F2O4/c1-21-15(20)12-3-2-8(7-13(12)17)9-4-10(14(18)19)6-11(16)5-9/h2-7H,1H3,(H,18,19)
- InChI Key： QWYHVNOPMCLMIO-UHFFFAOYSA-N
- SMILES： FC1=C(C(=O)OC)C=CC(=C1)C1C=C(C=C(C(=O)O)C=1)F

Computed Properties

Exact Mass: 292.05471512Da
Monoisotopic Mass: 292.05471512Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 21
Rotatable Bond Count: 4
Complexity: 401
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.1
Topological Polar Surface Area: 63.6Å²

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Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB329410-5 g	5-Fluoro-3-(3-fluoro-4-methoxycarbonylphenyl)benzoic acid, 95%; .	1261898-53-6	95%	5g	€1159.00	2023-04-26
abcr	AB329410-5g	5-Fluoro-3-(3-fluoro-4-methoxycarbonylphenyl)benzoic acid, 95%; .	1261898-53-6	95%	5g	€1159.00	2025-04-21